Cas no 32455-50-8 (N-[[4-[2-chloroethyl(methyl)amino]phenyl]methyl]-[[(2r,3s,4r,5r)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy]phosphonamidic Acid)

• Product Name: N-[[4-[2-chloroethyl(methyl)amino]phenyl]methyl]-[[(2r,3s,4r,5r)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy]phosphonamidic Acid
• CAS No: 32455-50-8
• MF: C₁₉H₂₆ClN₄O₈P
• MW: 504.858504772186
• CID: 1455551
• PubChem ID: 147422
• Update Time: 2025-04-20

N-[[4-[2-chloroethyl(methyl)amino]phenyl]methyl]-[[(2r,3s,4r,5r)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy]phosphonamidic Acid Chemical and Physical Properties

Names and Identifiers

• N-[[4-[2-chloroethyl(methyl)amino]phenyl]methyl]-[[(2r,3s,4r,5r)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy]phosphonamidic Acid
• DTXSID40186195
• 32455-50-8
• Uridine, 5'-(hydrogen((4-((2-chloroethyl)methylamino)phenyl)methyl)phosphoramidate)

• Inchi： 1S/C19H26ClN4O8P/c1-23(9-7-20)13-4-2-12(3-5-13)10-21-33(29,30)31-11-14-16(26)17(27)18(32-14)24-8-6-15(25)22-19(24)28/h2-6,8,14,16-18,26-27H,7,9-11H2,1H3,(H2,21,29,30)(H,22,25,28)/t14-,16-,17-,18-/m1/s1
• InChI Key： PYIRFCOSNQWCMB-VDHUWJSZSA-N
• SMILES： ClCCN(C)C1C=CC(=CC=1)CNP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O

Computed Properties

• Exact Mass: 504.11788
• Monoisotopic Mass: 504.1176785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 161Ų

Experimental Properties

• PSA: 160.9